Cas no 389602-89-5 (4-(6-methyl-3-pyridazinyl)-Benzenemethanamine)

• Product Name: 4-(6-methyl-3-pyridazinyl)-Benzenemethanamine
• CAS No: 389602-89-5
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 1111853
• PubChem ID: 69862014
• Update Time: 2025-04-20

4-(6-methyl-3-pyridazinyl)-Benzenemethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(6-methyl-3-pyridazinyl)-Benzenemethanamine
• SCHEMBL6677218
• 4-(6-methylpyridazin-3-yl)benzylamine
• LMJMOASAJTYHLC-UHFFFAOYSA-N
• 4-(6-Methyl-3-pyridazinyl)benzenemethanamine
• [4-(6-methylpyridazin-3-yl)phenyl]methanamine
• DB-379833
• 389602-89-5

• Inchi： 1S/C12H13N3/c1-9-2-7-12(15-14-9)11-5-3-10(8-13)4-6-11/h2-7H,8,13H2,1H3
• InChI Key： LMJMOASAJTYHLC-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(C)N=1)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 199.11109
• Monoisotopic Mass: 199.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 51.8